![molecular formula C19H27N3O3S B2400686 (3-(3,4-dihydroisoquinolin-2(1H)-yl)azetidin-1-yl)(1-(methylsulfonyl)piperidin-4-yl)methanone CAS No. 2034307-31-6](/img/structure/B2400686.png)
(3-(3,4-dihydroisoquinolin-2(1H)-yl)azetidin-1-yl)(1-(methylsulfonyl)piperidin-4-yl)methanone
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Overview
Description
(3-(3,4-dihydroisoquinolin-2(1H)-yl)azetidin-1-yl)(1-(methylsulfonyl)piperidin-4-yl)methanone is a useful research compound. Its molecular formula is C19H27N3O3S and its molecular weight is 377.5. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
The synthesis of azetidinones and their derivatives, including compounds structurally similar to the one of interest, has been a subject of significant research. These compounds are recognized for their biological and pharmacological potencies, where the incorporation of sulfonamide rings and their derivatives play a crucial role. For instance, the synthesis of substituted azetidinones derived from dimer of Apremilast highlights the interest in such scaffolds for medicinal chemistry applications. These compounds exhibit a variety of biological activities, making them potential candidates for drug development (Jagannadham et al., 2019).
Potential Anticancer Agents
Compounds with a piperidine moiety fused to aromatic sulfonamides have shown to induce oxidative stress and exhibit cytotoxic effects on cancer cells, including HT168 melanoma and K562 leukemia cells. This suggests the potential of similar compounds in anticancer therapy. Among the tested sulfonamides, certain compounds exhibited high cytotoxic effects with low EC50 values, indicating their effectiveness against a range of cancer cell lines (Madácsi et al., 2013).
Antimicrobial and Antitubercular Activities
Azetidinone analogues have been synthesized and evaluated for their antimicrobial and antitubercular activities. This research underscores the versatility of azetidinones and their derivatives in combating infectious diseases. The synthesized compounds showed promising activity against bacterial and fungal strains, as well as Mycobacterium tuberculosis, suggesting their potential as lead compounds for developing new antimicrobial and antitubercular agents (Chandrashekaraiah et al., 2014).
Hirshfeld Surface Analysis
The structural characterization and analysis of similar compounds using Hirshfeld surface analysis provide insights into their molecular interactions and stability. This technique helps in understanding the intermolecular interactions present in the solid state of crystals, which is crucial for drug design and development (Prasad et al., 2018).
Mechanism of Action
Properties
IUPAC Name |
[3-(3,4-dihydro-1H-isoquinolin-2-yl)azetidin-1-yl]-(1-methylsulfonylpiperidin-4-yl)methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H27N3O3S/c1-26(24,25)22-10-7-16(8-11-22)19(23)21-13-18(14-21)20-9-6-15-4-2-3-5-17(15)12-20/h2-5,16,18H,6-14H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKKMOCXGTIJJON-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCC(CC1)C(=O)N2CC(C2)N3CCC4=CC=CC=C4C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H27N3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.